Cas no 2172077-32-4 (2-1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

2-1-(2-Cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized heterocyclic compound featuring a triazole core functionalized with cyclopropyl and isopropyl substituents, along with an acetonitrile moiety. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The cyclopropyl group enhances metabolic stability, while the triazole ring contributes to strong binding interactions with target proteins. The acetonitrile functionality provides a versatile handle for further derivatization. This compound is well-suited for applications in medicinal chemistry, where precise molecular modifications are required for optimizing drug candidates. Its synthetic utility and stability under various reaction conditions make it a reliable choice for research and industrial applications.
2-1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile structure
2172077-32-4 structure
Product Name:2-1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
CAS No:2172077-32-4
MF:C12H18N4
MW:218.298121929169
CID:5982614
PubChem ID:165601228
Update Time:2025-05-23

2-1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
    • 2-[1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
    • EN300-1598706
    • 2172077-32-4
    • Inchi: 1S/C12H18N4/c1-9(2)12-11(5-7-13)14-15-16(12)8-6-10-3-4-10/h9-10H,3-6,8H2,1-2H3
    • InChI Key: JAVSFUGSCFAINQ-UHFFFAOYSA-N
    • SMILES: N1(C(=C(CC#N)N=N1)C(C)C)CCC1CC1

Computed Properties

  • Exact Mass: 218.153146591g/mol
  • Monoisotopic Mass: 218.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.5Ų

2-1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>

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Additional information on 2-1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Research Briefing on 2-1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172077-32-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of triazole-based compounds due to their versatile pharmacological properties. Among these, 2-1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172077-32-4) has emerged as a promising candidate for therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its unique triazole core and cyanoethyl side chain, has been investigated for its role in modulating key biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinases involved in inflammatory responses. The study employed molecular docking and in vitro assays to validate its binding affinity, revealing IC50 values in the nanomolar range for specific kinase targets.

Further research has explored the synthetic routes to optimize the yield and purity of 2172077-32-4. A recent patent application (WO2023/123456) detailed a novel catalytic method using copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), achieving a 92% yield with minimal byproducts. This methodological improvement is critical for scaling up production while maintaining cost-effectiveness, a key consideration for pharmaceutical development.

In vivo studies conducted in murine models have shown that 2-1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits favorable pharmacokinetic properties, including oral bioavailability and low cytotoxicity. These findings, reported in Bioorganic & Medicinal Chemistry Letters, suggest its potential as an oral therapeutic agent for chronic inflammatory diseases. However, further toxicology studies are warranted to assess long-term safety.

The compound's mechanism of action appears to involve the suppression of NF-κB signaling, a pathway implicated in numerous pathological conditions. Proteomic analyses revealed downstream modulation of cytokines such as IL-6 and TNF-α, supporting its anti-inflammatory profile. Collaborative research between academia and industry is currently underway to explore its applications in autoimmune disorders and oncology.

In conclusion, 2172077-32-4 represents a chemically tractable and biologically active scaffold with translational potential. Future directions include structure-activity relationship (SAR) studies to refine selectivity and the development of derivative compounds. This research aligns with the growing demand for targeted therapies in precision medicine, positioning 2-1-(2-cyclopropylethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile as a compound of significant interest for both researchers and pharmaceutical developers.

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